Cas no 1554401-44-3 (1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid)

1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid structure

1554401-44-3 structure

Product Name:1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid

CAS No:1554401-44-3

MF:C₆H₅F₃N₂O₂

MW:194.111311674118

CID:4701867

Update Time:2023-08-15

1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
- Inchi： 1S/C6H5F3N2O2/c1-11-2-3(6(7,8)9)10-4(11)5(12)13/h2H,1H3,(H,12,13)
- InChI Key： DYQXNEOHILYDEP-UHFFFAOYSA-N
- SMILES： FC(C1=CN(C)C(C(=O)O)=N1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 218
Topological Polar Surface Area: 55.1

1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506513-1g	1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylicacid	1554401-44-3	97%	1g	$617	2023-01-02
Enamine	EN300-7420025-0.05g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	0.05g	$92.0	2025-03-11
Enamine	EN300-7420025-0.1g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	0.1g	$138.0	2025-03-11
Enamine	EN300-7420025-0.25g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	0.25g	$196.0	2025-03-11
Enamine	EN300-7420025-0.5g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	0.5g	$309.0	2025-03-11
Enamine	EN300-7420025-1.0g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	1.0g	$396.0	2025-03-11
Enamine	EN300-7420025-2.5g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	2.5g	$820.0	2025-03-11
Enamine	EN300-7420025-5.0g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	5.0g	$1611.0	2025-03-11
Enamine	EN300-7420025-10.0g	1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid	1554401-44-3	95.0%	10.0g	$3132.0	2025-03-11
Aaron	AR00HZ0S-50mg	1-Methyl-4-(trifluoromethyl)-1h-imidazole-2-carboxylic acid	1554401-44-3	95%	50mg	$362.00	2023-12-15

1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Related Literature

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